Triethoxy[(2-methoxyphenoxy)methyl]silane

• CAS No.: 61464-02-6
• Molecular Formula: C14H24O5Si
• Molecular Weight: 300.42 g/mol
• IUPAC Name: triethoxy-[(2-methoxyphenoxy)methyl]silane
• InChI: InChI=1S/C14H24O5Si/c1-5-17-20(18-6-2,19-7-3)12-16-14-11-9-8-10-13(14)15-4/h8-11H,5-7,12H2,1-4H3
• InChI Key: CTEUJDJKUODRGN-UHFFFAOYSA-N
• Canonical SMILES: CCO[Si](COC1=CC=CC=C1OC)(OCC)OCC

Description

Triethoxy[(2-methoxyphenoxy)methyl]silane is an organosilicon compound with the molecular formula C14H24O4Si. It is a colorless liquid that is used in various chemical applications due to its unique properties. The compound is known for its ability to form strong bonds with silica surfaces, making it valuable in the field of materials science.

Preparation Methods

Synthetic Routes and Reaction Conditions

Triethoxy[(2-methoxyphenoxy)methyl]silane can be synthesized through the reaction of triethoxysilane with 2-methoxyphenol in the presence of a catalyst. The reaction typically occurs under mild conditions, with the temperature maintained around 60-80°C. The process involves the formation of a silane-ether bond, resulting in the desired compound.

Industrial Production Methods

In industrial settings, the production of this compound involves the use of large-scale reactors and continuous flow systems. The reaction is carried out in a controlled environment to ensure high yield and purity. The final product is then purified through distillation and other separation techniques to remove any impurities.

Chemical Reactions Analysis

Types of Reactions

Triethoxy[(2-methoxyphenoxy)methyl]silane undergoes various chemical reactions, including:

Hydrolysis: The compound reacts with water to form silanols and ethanol.

Condensation: It can undergo condensation reactions to form siloxane bonds.

Reduction: The compound can be reduced using hydrosilanes as reducing agents.

Common Reagents and Conditions

Hydrolysis: Water or aqueous solutions under acidic or basic conditions.

Condensation: Catalysts such as acids or bases to facilitate the reaction.

Reduction: Hydrosilanes and metal catalysts like cobalt or rhodium.

Major Products Formed

Hydrolysis: Silanols and ethanol.

Condensation: Siloxane polymers.

Reduction: Reduced silane derivatives.

Scientific Research Applications

Triethoxy[(2-methoxyphenoxy)methyl]silane has a wide range of applications in scientific research:

Chemistry: Used as a precursor in the synthesis of siloxane polymers and other organosilicon compounds.

Biology: Employed in the modification of surfaces for biological assays and diagnostics.

Medicine: Utilized in drug delivery systems and as a component in biomedical devices.

Industry: Applied in the production of coatings, adhesives, and sealants due to its strong bonding properties.

Mechanism of Action

The mechanism of action of triethoxy[(2-methoxyphenoxy)methyl]silane involves the formation of strong covalent bonds with silica surfaces. The compound’s silane group reacts with hydroxyl groups on the silica surface, forming siloxane bonds. This interaction enhances the adhesion and stability of the compound on the surface, making it useful in various applications.

Comparison with Similar Compounds

Similar Compounds

Triethoxysilane: An organosilicon compound with similar bonding properties but lacks the methoxyphenoxy group.

Triethoxymethylsilane: Another related compound with a simpler structure and different reactivity.

Uniqueness

Triethoxy[(2-methoxyphenoxy)methyl]silane is unique due to the presence of the methoxyphenoxy group, which imparts additional reactivity and bonding capabilities. This makes it more versatile in applications requiring strong adhesion and stability.